Cas no 26944-17-2 (2,2,3-Tribromopropanal)

• Product Name: 2,2,3-Tribromopropanal
• CAS No: 26944-17-2
• MF: C₃H₃Br₃O
• MW: 294.767318964005
• MDL: MFCD16620398
• CID: 259205
• PubChem ID: 93108
• Update Time: 2025-06-08

2,2,3-Tribromopropanal Chemical and Physical Properties

Names and Identifiers

• 2,2,3-Tribromopropanal
• Propanal,2,2,3-tribromo-
• 2,2,3-tribromopropionaldehyde
• 2,2,3-tribromo-propionaldehyde
• 2,2,3-Tribrom-propionaldehyd
• AC1L3PIJ
• AC1Q23ZZ
• ACT09301
• CTK3J7508
• KSC497K0R
• tribromopropanal
• Propanal, 2,2,3-tribromo-
• 2,2,3 tribromopropanal
• BEWGXCJZMNOBIQ-UHFFFAOYSA-N
• 2470AB
• AK111112
• ST2408978

• MDL： MFCD16620398
• Inchi： 1S/C3H3Br3O/c4-1-3(5,6)2-7/h2H,1H2
• InChI Key： BEWGXCJZMNOBIQ-UHFFFAOYSA-N
• SMILES： BrC(C=O)(CBr)Br

Computed Properties

• Exact Mass: 291.77329
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 70.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2
• Topological Polar Surface Area: 17.1

Experimental Properties

• Density: 2.563
• Boiling Point: 214 ºC
• Flash Point: 85 ºC
• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides Organobromides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides

Additional information on 2,2,3-Tribromopropanal

Comprehensive Overview of 2,2,3-Tribromopropanal (CAS No. 26944-17-2)

2,2,3-Tribromopropanal, with the CAS number 26944-17-2, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound is a brominated aldehyde that has garnered attention for its unique chemical properties and potential applications in various scientific and industrial domains. In this comprehensive overview, we will delve into the structure, synthesis, properties, and recent research developments of 2,2,3-Tribromopropanal.

Chemical Structure and Synthesis: The molecular formula of 2,2,3-Tribromopropanal is C₃H₄Br₃O. The compound features a three-carbon chain with a bromine atom attached to each of the first three carbon atoms and an aldehyde group (-CHO) at the terminal carbon. The synthesis of 2,2,3-Tribromopropanal can be achieved through several methods, including the bromination of propionaldehyde or the oxidation of 1,1,1-tribromopropane. Recent advancements in green chemistry have led to more environmentally friendly synthesis routes that minimize by-products and waste.

Physical and Chemical Properties: 2,2,3-Tribromopropanal is a colorless to pale yellow liquid at room temperature. It has a molecular weight of approximately 307.75 g/mol and a boiling point around 180°C. The compound exhibits high reactivity due to the presence of multiple bromine atoms and the aldehyde functional group. It is soluble in common organic solvents such as ethanol and acetone but has limited solubility in water. The high bromine content imparts significant density to the compound, making it useful in various applications where density is a critical parameter.

Spectroscopic Analysis: Spectroscopic techniques are essential for characterizing 2,2,3-Tribromopropanal. Infrared (IR) spectroscopy reveals characteristic peaks for the C-H stretch (around 3000 cm^-1), C=O stretch (around 1700 cm^-1), and C-Br stretch (around 500-600 cm^-1). Nuclear Magnetic Resonance (NMR) spectroscopy provides detailed information about the molecular structure, with distinct signals for the aldehyde proton and the brominated carbons. Mass spectrometry (MS) confirms the molecular weight and helps identify fragmentation patterns.

Analytical Methods: Accurate quantification of 2,2,3-Tribromopropanal is crucial in both research and industrial settings. High-performance liquid chromatography (HPLC) is commonly used for its separation efficiency and sensitivity. Gas chromatography (GC) with flame ionization detection (FID) or mass spectrometry (MS) can also be employed for trace analysis. These methods are essential for quality control in pharmaceuticals and other industries where precise measurements are required.

Biological Activity: Recent studies have explored the biological activity of 2,2,3-Tribromopropanal. One notable area of research is its potential as an antimicrobial agent. Studies have shown that compounds with multiple halogen substituents can exhibit strong antibacterial properties due to their ability to disrupt cell membranes. Additionally, there is growing interest in using halogenated aldehydes as intermediates in the synthesis of more complex bioactive molecules.

Toxicology: strong > While < strong > 2 , 2 , 3 - Tribromopropanal strong > has shown promise in various applications , its toxicological profile must be carefully evaluated . Preclinical studies have indicated that exposure to high concentrations may cause irritation to the eyes , skin , and respiratory tract . However , these effects are generally dose - dependent , and appropriate handling protocols can mitigate risks . Regulatory agencies such as the Environmental Protection Agency (EPA) and European Chemicals Agency (ECHA) provide guidelines for safe use and disposal . p > < p >< strong > Environmental Impact : strong > The environmental impact of < strong > 2 , 2 , 3 - Tribromopropanal strong > is an important consideration . Research has focused on developing sustainable synthesis methods that reduce environmental footprint . Biodegradability studies have shown that under certain conditions , the compound can be broken down by microorganisms . However , further investigation is needed to fully understand its long - term environmental effects . p > < p >< strong > Current Research Trends : strong > The field of organic chemistry continues to evolve , with ongoing research exploring new applications for compounds like < strong > 2 , 2 , 3 - Tribromopropanal strong > . One emerging area is its use as a building block in polymer science . Halogenated aldehydes can serve as versatile monomers for synthesizing novel polymers with unique properties such as enhanced thermal stability or improved mechanical strength . Additionally , there is growing interest in using these compounds in materials science for applications ranging from coatings to electronic devices . p > < p >< strong > Conclusion : strong > In summary , < strong > 2 , 2 , 3 - Tribromopropanal (CAS No . 26944 - 17 - 2 ) strong > is a multifaceted compound with significant potential across various scientific disciplines . Its unique chemical structure and properties make it a valuable reagent in organic synthesis , pharmaceutical development , and materials science . Ongoing research continues to uncover new applications and improve our understanding of its behavior . As with any chemical compound , proper handling and safety measures are essential to ensure its safe use in both laboratory and industrial settings . p > article > response >